4-[(2-chlorobenzyl)oxy]-3-methoxybenzaldehyde thiosemicarbazone

• IUPAC Name: [(E)-[4-[(2-chlorophenyl)methoxy]-3-methoxyphenyl]methylideneamino]thiourea
• InChI: InChI=1S/C16H16ClN3O2S/c1-21-15-8-11(9-19-20-16(18)23)6-7-14(15)22-10-12-4-2-3-5-13(12)17/h2-9H,10H2,1H3,(H3,18,20,23)/b19-9+
• InChI Key: KHQCOCZAIUSZBP-DJKKODMXSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=NNC(=S)N)OCC2=CC=CC=C2Cl
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=N/NC(=S)N)OCC2=CC=CC=C2Cl
• Molecular Formula: C16H16ClN3O2S
• Molecular Weight: 349.8 g/mol

Description

4-[(2-chlorobenzyl)oxy]-3-methoxybenzaldehyde thiosemicarbazone, also known as CBOMT, is a thiosemicarbazone compound with potential therapeutic applications. It is a synthetic compound that has been studied for its potential use in cancer treatment. CBOMT has been shown to have anti-tumor properties, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 4-[(2-chlorobenzyl)oxy]-3-methoxybenzaldehyde thiosemicarbazone is not fully understood, but it is thought to involve the inhibition of key enzymes and pathways involved in cancer cell growth and survival. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. This inhibition leads to the accumulation of DNA damage and ultimately, cell death.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit the activity of topoisomerase II. This compound has also been shown to have anti-inflammatory properties, reducing the production of inflammatory cytokines in vitro.

Advantages and Limitations for Lab Experiments

One advantage of 4-[(2-chlorobenzyl)oxy]-3-methoxybenzaldehyde thiosemicarbazone is that it is a synthetic compound, which means it can be easily produced in large quantities for research purposes. This compound has also been shown to have a relatively low toxicity profile, making it a promising candidate for further research. However, one limitation of this compound is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for research on 4-[(2-chlorobenzyl)oxy]-3-methoxybenzaldehyde thiosemicarbazone. One area of interest is the development of this compound derivatives with improved anti-tumor properties and reduced toxicity. Another area of interest is the study of this compound in combination with other anti-cancer agents, to determine if it has synergistic effects. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.

Scientific Research Applications

4-[(2-chlorobenzyl)oxy]-3-methoxybenzaldehyde thiosemicarbazone has been studied extensively for its potential use in cancer treatment. It has been shown to have anti-tumor properties, inhibiting the growth and proliferation of cancer cells. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. This makes it a promising candidate for further research into cancer treatment.